[1R-(1alpha,4aalpha,5alpha,8abeta)]-5-[2-(3-furyl)ethyl]decahydro-1,4a-dimethyl-6-methylene-1-naphth
[1R-(1alpha,4aalpha,5alpha,8abeta)]-5-[2-(3-furyl)ethyl]decahydro-1,4a-dimethyl-6-methylene-1-naphth
Brand Name:
Vulcanchem
CAS No.:
1235-77-4
VCID:
VC0072924
InChI:
InChI=1S/C20H28O3/c1-14-5-8-17-19(2,10-4-11-20(17,3)18(21)22)16(14)7-6-15-9-12-23-13-15/h9,12-13,16-17H,1,4-8,10-11H2,2-3H3,(H,21,22)
SMILES:
CC12CCCC(C1CCC(=C)C2CCC3=COC=C3)(C)C(=O)O
Molecular Formula:
C20H28O3
Molecular Weight:
316.4 g/mol
[1R-(1alpha,4aalpha,5alpha,8abeta)]-5-[2-(3-furyl)ethyl]decahydro-1,4a-dimethyl-6-methylene-1-naphth
CAS No.: 1235-77-4
Main Products
VCID: VC0072924
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol
![[1R-(1alpha,4aalpha,5alpha,8abeta)]-5-[2-(3-furyl)ethyl]decahydro-1,4a-dimethyl-6-methylene-1-naphth - 1235-77-4](/images/no_structure.jpg)
| CAS No. | 1235-77-4 |
|---|---|
| Product Name | [1R-(1alpha,4aalpha,5alpha,8abeta)]-5-[2-(3-furyl)ethyl]decahydro-1,4a-dimethyl-6-methylene-1-naphth |
| Molecular Formula | C20H28O3 |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | 5-[2-(furan-3-yl)ethyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H28O3/c1-14-5-8-17-19(2,10-4-11-20(17,3)18(21)22)16(14)7-6-15-9-12-23-13-15/h9,12-13,16-17H,1,4-8,10-11H2,2-3H3,(H,21,22) |
| Standard InChIKey | ZQHJXKYYELWEOK-LCLWPZTBSA-N |
| Isomeric SMILES | C[C@@]12CCC[C@@]([C@H]1CCC(=C)[C@H]2CCC3=COC=C3)(C)C(=O)O |
| SMILES | CC12CCCC(C1CCC(=C)C2CCC3=COC=C3)(C)C(=O)O |
| Canonical SMILES | CC12CCCC(C1CCC(=C)C2CCC3=COC=C3)(C)C(=O)O |
| PubChem Compound | 102582 |
| Last Modified | Nov 11 2021 |
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